Epi-Lipoxin A4

• Molecular Formula: C20H32O5
• Molecular Weight: 352.5 g/mol
• InChI: InChI=1S/C20H32O5/c1-2-3-8-12-17(21)13-9-6-4-5-7-10-14-18(22)19(23)15-11-16-20(24)25/h4-7,9-10,13-14,17-19,21-23H,2-3,8,11-12,15-16H2,1H3,(H,24,25)/b6-4-,7-5+,13-9+,14-10+/t17-,18-,19-/m0/s1
• InChIKey: IXAQOQZEOGMIQS-UZDWIPAXSA-N

Epi-Lipoxin A4 (15-epi-LXA4) – Product Identification and Procurement Guide for Research and Development

Epi-Lipoxin A4, also known as 15-epi-lipoxin A4 (15-epi-LXA4) or aspirin-triggered lipoxin A4 (ATL), is an endogenous lipid mediator belonging to the specialized pro-resolving mediator (SPM) superfamily [1]. It is the 15R epimer of native lipoxin A4 (LXA4), generated via transcellular biosynthesis involving aspirin-acetylated cyclooxygenase-2 (COX-2) and 5-lipoxygenase [2]. As a potent anti-inflammatory and pro-resolving eicosanoid, it signals primarily through the ALX/FPR2 receptor to inhibit neutrophil chemotaxis, transmigration, and degranulation, while actively promoting the resolution of inflammation [3].

SPM pathway and resolution research

ALX/FPR2 receptor signaling context

Leukocyte trafficking assay context

15R epimer stereochemical control

• [1] Serhan, C. N. (2005). Lipoxins and aspirin-triggered 15-epi-lipoxins are the first lipid mediators of endogenous anti-inflammation and resolution. Prostaglandins, Leukotrienes and Essential Fatty Acids, 73(3-4), 141-162. View Source
• [2] Romano, M. (2010). Lipoxin and aspirin-triggered lipoxins. The Scientific World Journal, 10, 1048-1064. View Source
• [3] Fierro, I. M., Colgan, S. P., Bernasconi, G., Petasis, N. A., Clish, C. B., Arita, M., & Serhan, C. N. (2003). Lipoxin A4 and aspirin-triggered 15-epi-lipoxin A4 inhibit human neutrophil migration: comparisons between synthetic 15 epimers in chemotaxis and transmigration with microvessel endothelial cells and epithelial cells. The Journal of Immunology, 170(5), 2688-2694. View Source

Scientific Basis for Selecting Epi-Lipoxin A4 Over Native Lipoxin A4 Analogs

Despite being a structural epimer, epi-Lipoxin A4 (15-epi-LXA4) cannot be substituted by native LXA4 or other in-class lipid mediators without compromising specific experimental outcomes. Direct comparative studies demonstrate that the 15R configuration confers superior metabolic stability, which translates to a significantly prolonged duration of action in vivo [1]. Furthermore, critical functional differences exist: while both epimers are equipotent at nanomolar concentrations in some assays, 15-epi-LXA4 exhibits distinct pharmacological properties, including superior inhibition of epithelial transmigration at higher concentrations and a unique role in mediating aspirin's nitric oxide-dependent anti-inflammatory effects [2][3].

Target Profile

Substitute Profile

Risk Context

15-epi-LXA4 (15R epimer)

Native LXA4 (15S epimer)

Epimer configuration may alter metabolic stability and duration context

Aspirin-triggered NO pathway

Non-aspirin COX/LOX pathway

Pathway specificity may not transfer; aspirin-dependent mechanism unique to 15-epi-LXA4

Reported sustained in vivo duration

Reported shorter duration profile

Duration-of-action context may differ across models; requires validation

• [1] Hu, S., Mao-Ying, Q. L., Wang, J., Wang, Z. F., Mi, W. L., Wang, X. W., ... & Wang, Y. Q. (2012). Lipoxins and aspirin-triggered lipoxin alleviate bone cancer pain in association with suppressing expression of spinal proinflammatory cytokines. Journal of Neuroinflammation, 9(1), 278. View Source
• [2] Fierro, I. M., Colgan, S. P., Bernasconi, G., Petasis, N. A., Clish, C. B., Arita, M., & Serhan, C. N. (2003). Lipoxin A4 and aspirin-triggered 15-epi-lipoxin A4 inhibit human neutrophil migration: comparisons between synthetic 15 epimers in chemotaxis and transmigration with microvessel endothelial cells and epithelial cells. The Journal of Immunology, 170(5), 2688-2694. View Source
• [3] Paul-Clark, M. J., Van Cao, T., Moradi-Bidhendi, N., Cooper, D., & Gilroy, D. W. (2004). 15-epi-lipoxin A4–mediated induction of nitric oxide explains how aspirin inhibits acute inflammation. The Journal of Experimental Medicine, 200(1), 69-78. View Source

Quantitative Comparative Evidence for Epi-Lipoxin A4 (15-epi-LXA4) Differentiation

Comparative Potency of 15-epi-LXA4 vs. LXA4 in Inhibiting LTB4-Induced Human Neutrophil Chemotaxis

In a direct head-to-head comparison, synthetic 15-epi-LXA4 and native LXA4 were evaluated for their ability to inhibit LTB4-induced chemotaxis in human polymorphonuclear leukocytes (PMN). Both compounds were found to be essentially equipotent at lower concentrations, achieving maximal inhibition of approximately 50% at a concentration of 1 nM. Notably, at higher concentrations, 15-epi-LXA4 (as the corresponding carboxyl methyl ester) proved more potent than LXA4 [1].

Chemotaxis Inhibition

Head-to-head

Equipotent at 1 nM; 15-epi-LXA4 higher potency at >1 nM as methyl ester

Supports concentration-response study design

Human PMN in vitro; LTB4-induced chemotaxis assay

Evidence Dimension	Inhibition of LTB4-induced chemotaxis
Target Compound Data	~50% inhibition at 1 nM; superior potency at higher concentrations (as methyl ester)
Comparator Or Baseline	Native Lipoxin A4 (LXA4): ~50% inhibition at 1 nM
Quantified Difference	Equipotent at 1 nM; 15-epi-LXA4 exhibits greater potency at concentrations >1 nM as the methyl ester form.
Conditions	Human PMN in vitro chemotaxis assay; response to leukotriene B4 (LTB4); measurement of maximal inhibition.

Why This Matters

This data confirms that 15-epi-LXA4 is at least as potent as the native compound at low concentrations and offers a greater dynamic range for inhibition at higher doses, a critical parameter for dose-response study design.

• [1] Fierro, I. M., Colgan, S. P., Bernasconi, G., Petasis, N. A., Clish, C. B., Arita, M., & Serhan, C. N. (2003). Lipoxin A4 and aspirin-triggered 15-epi-lipoxin A4 inhibit human neutrophil migration: comparisons between synthetic 15 epimers in chemotaxis and transmigration with microvessel endothelial cells and epithelial cells. The Journal of Immunology, 170(5), 2688-2694. View Source

Superior In Vivo Duration of Analgesic Effect of 15-epi-LXA4 Compared to LXA4 and LXB4 in a Rat Model of Cancer-Induced Bone Pain

In a comparative in vivo study, intrathecal (i.t.) injection of an identical dose (0.3 nmol) of native lipoxin A4 (LXA4), lipoxin B4 (LXB4), and 15-epi-LXA4 (ATL) was performed in a rat model of cancer-induced bone pain (CIBP). While all three compounds alleviated mechanical allodynia, 15-epi-LXA4 demonstrated the longest duration of analgesic effect, with efficacy lasting for 6 hours post-administration [1].

In Vivo Duration

Head-to-head

15-epi-LXA4 effect sustained 6h; longer than LXA4 and LXB4 at 0.3 nmol i.t.

Supports sustained exposure model design

Rat cancer-induced bone pain model; mechanical allodynia endpoint

Evidence Dimension	Duration of analgesic effect
Target Compound Data	Effect lasted for 6 hours
Comparator Or Baseline	Native LXA4 and LXB4 (0.3 nmol each)
Quantified Difference	15-epi-LXA4 showed a longer duration of effect than LXA4 and LXB4.
Conditions	In vivo rat model of cancer-induced bone pain (CIBP); intrathecal injection; assessment of mechanical allodynia.

Why This Matters

For in vivo studies where sustained target engagement is required, 15-epi-LXA4 provides a significantly longer experimental window than its natural counterparts, reducing the need for repeated dosing or the use of synthetic stable analogs.

• [1] Hu, S., Mao-Ying, Q. L., Wang, J., Wang, Z. F., Mi, W. L., Wang, X. W., ... & Wang, Y. Q. (2012). Lipoxins and aspirin-triggered lipoxin alleviate bone cancer pain in association with suppressing expression of spinal proinflammatory cytokines. Journal of Neuroinflammation, 9(1), 278. View Source

Enhanced In Vivo Metabolic Stability of 15-epi-LXA4 Relative to Native LXA4

The 15R epimeric configuration of 15-epi-LXA4 confers increased resistance to enzymatic inactivation by dehydrogenases compared to the native 15S form of LXA4. This structural difference results in prolonged biological half-life and enhanced in vivo actions for the epimer [1][2]. This property is a key differentiator that underpins the prolonged pharmacodynamic effects observed in comparative studies.

Metabolic Stability

Class-level

15R configuration resists dehydrogenase inactivation vs. 15S native form

Reported metabolic stability context; data to verify

Well-established class-level property for 15-epi-LXA4

Evidence Dimension	Resistance to metabolic inactivation
Target Compound Data	Enhanced metabolic stability due to 15R configuration
Comparator Or Baseline	Native LXA4 (15S configuration)
Quantified Difference	Qualitative enhancement in stability; resistance to dehydrogenase-mediated inactivation.
Conditions	General biochemical property; not a single assay but a well-established class-level inference for 15-epi-LXA4.

Why This Matters

The enhanced stability of 15-epi-LXA4 is a fundamental material property that justifies its selection over native LXA4 for any application requiring extended duration of action, such as chronic in vivo dosing or long-term cell culture experiments.

• [1] Takano, T., Fiore, S., Maddox, J. F., Brady, H. R., Petasis, N. A., & Serhan, C. N. (1997). Aspirin-triggered 15-epi-lipoxin A4 (LXA4) and LXA4 stable analogues are potent inhibitors of acute inflammation: evidence for anti-inflammatory receptors. The Journal of Experimental Medicine, 185(9), 1693-1704. View Source
• [2] Romano, M. (2010). Lipoxin and aspirin-triggered lipoxins. The Scientific World Journal, 10, 1048-1064. View Source

Unique Role of 15-epi-LXA4 in Mediating Aspirin's Nitric Oxide-Dependent Anti-Inflammatory Effects

Aspirin's anti-inflammatory effects in acute pleuritis and peritonitis are mediated, in part, through its unique ability to trigger the biosynthesis of 15-epi-LXA4. This is not a property shared by native LXA4, which is not generated by aspirin. 15-epi-LXA4 subsequently increases nitric oxide (NO) synthesis via eNOS and iNOS, which inhibits leukocyte-endothelium interactions [1]. This pathway is a specific, aspirin-dependent mechanism of action for 15-epi-LXA4.

Aspirin/NO Pathway

Class-level inference

15-epi-LXA4 uniquely mediates aspirin-induced NO synthesis via eNOS/iNOS

Aspirin-triggered pathway research context

In vivo pleuritis and peritonitis models; NOS-knockout mice

Evidence Dimension	Role in aspirin-mediated anti-inflammation
Target Compound Data	Mediates aspirin-induced NO production and anti-inflammatory effect
Comparator Or Baseline	Native LXA4 (not generated by aspirin, does not share this specific pathway)
Quantified Difference	Unique, aspirin-dependent mechanism for 15-epi-LXA4.
Conditions	In vivo models of acute inflammation (pleuritis, peritonitis) in wild-type and NOS-knockout mice.

Why This Matters

For researchers investigating the mechanisms of aspirin or the nitric oxide pathway in inflammation, 15-epi-LXA4 is the specific and required tool compound, as native LXA4 does not replicate this unique signaling axis.

• [1] Paul-Clark, M. J., Van Cao, T., Moradi-Bidhendi, N., Cooper, D., & Gilroy, D. W. (2004). 15-epi-lipoxin A4–mediated induction of nitric oxide explains how aspirin inhibits acute inflammation. The Journal of Experimental Medicine, 200(1), 69-78. View Source

Potent Suppression of TNF-α-Induced Tissue Factor Expression in Human Endothelial Cells

In a study on venous thromboembolism (VTE), 15-epi-LXA4 was shown to significantly reduce TNF-α-induced upregulation of tissue factor (TF) expression and activity in primary human umbilical vein endothelial cells (HUVECs). This effect was mediated through suppression of the PI3K/AKT signaling pathway and subsequent inhibition of NF-κB binding to the TF promoter [1]. This activity highlights a specific, disease-relevant function for 15-epi-LXA4.

TF Expression

Supporting evidence

Reduced TNF-α-induced TF mRNA, antigen, and activity in HUVECs

Supports thrombosis-inflammation axis research

PI3K/AKT/NF-κB pathway; primary HUVEC assay

Evidence Dimension	Inhibition of TNF-α-induced tissue factor expression
Target Compound Data	Reduced TF mRNA, antigen, and activity in HUVECs
Comparator Or Baseline	Baseline: TNF-α-stimulated control
Quantified Difference	Significant reduction compared to TNF-α-stimulated control; exact percentage not specified in abstract.
Conditions	In vitro assay using primary human umbilical vein endothelial cells (pc-HUVECs) stimulated with TNF-α.

Why This Matters

This evidence supports the selection of 15-epi-LXA4 for research programs focused on the interface between inflammation and thrombosis, providing a specific molecular mechanism (PI3K/AKT/NF-κB) to explore.

• [1] Chen, Y., Zheng, Y., Xin, Y., & Zhou, J. (2019). 15-epi-lipoxin A4 inhibits TNF-α-induced tissue factor expression via the PI3K/AKT/NF-κB axis in human umbilical vein endothelial cells. Biomedicine & Pharmacotherapy, 117, 109099. View Source

Defined Applications for Epi-Lipoxin A4 (15-epi-LXA4) Based on Validated Comparative Evidence

Investigating the Resolution of Acute Inflammation and Leukocyte Trafficking In Vivo

The combination of equipotent in vitro activity and prolonged in vivo duration makes 15-epi-LXA4 the preferred compound for animal models of acute inflammation. Its enhanced metabolic stability [1] and extended analgesic effect in pain models [2] directly support its use in studies requiring sustained target engagement over several hours, such as those monitoring leukocyte infiltration or edema resolution.

Elucidating the Mechanisms of Aspirin's Non-COX Anti-Inflammatory Effects

Since 15-epi-LXA4 is the specific endogenous mediator generated by aspirin [1], it is the only tool compound appropriate for studies designed to dissect aspirin's nitric oxide-dependent anti-inflammatory pathways. Native LXA4, which is not generated by aspirin, cannot substitute in these experimental systems.

Research on the Coagulation-Inflammation Axis in Vascular Biology

The demonstrated ability of 15-epi-LXA4 to suppress TNF-α-induced tissue factor expression in human endothelial cells via the PI3K/AKT/NF-κB axis [1] positions this compound as a valuable tool for studies exploring the mechanistic links between inflammation and thrombosis, particularly in models of venous thromboembolism and endothelial dysfunction.

Studies of Neuroinflammation and Cancer-Associated Pain

The finding that intrathecal 15-epi-LXA4 provides longer-lasting analgesia than LXA4 or LXB4 in a cancer-induced bone pain model [1] validates its selection for neuroinflammation research. Its ability to suppress spinal proinflammatory cytokines (IL-1β, TNF-α) provides a clear mechanistic basis for its use in these models.

Application

Selection Property

Validation Focus

Acute inflammation and leukocyte trafficking models

Sustained target engagement context

Duration-of-action endpoint review

Aspirin-triggered anti-inflammatory mechanisms

Aspirin-dependent pathway specificity

NO-mediated signaling pathway review

Coagulation-inflammation axis research

Endothelial TF expression inhibition context

PI3K/AKT/NF-κB endpoint review

Neuroinflammation and cancer-pain models

Extended endpoint-response context

Spinal cytokine expression monitoring

• [1] Paul-Clark, M. J., Van Cao, T., Moradi-Bidhendi, N., Cooper, D., & Gilroy, D. W. (2004). 15-epi-lipoxin A4–mediated induction of nitric oxide explains how aspirin inhibits acute inflammation. The Journal of Experimental Medicine, 200(1), 69-78. View Source
• [2] Hu, S., Mao-Ying, Q. L., Wang, J., Wang, Z. F., Mi, W. L., Wang, X. W., ... & Wang, Y. Q. (2012). Lipoxins and aspirin-triggered lipoxin alleviate bone cancer pain in association with suppressing expression of spinal proinflammatory cytokines. Journal of Neuroinflammation, 9(1), 278. View Source
• [3] Takano, T., Fiore, S., Maddox, J. F., Brady, H. R., Petasis, N. A., & Serhan, C. N. (1997). Aspirin-triggered 15-epi-lipoxin A4 (LXA4) and LXA4 stable analogues are potent inhibitors of acute inflammation: evidence for anti-inflammatory receptors. The Journal of Experimental Medicine, 185(9), 1693-1704. View Source
• [4] Chen, Y., Zheng, Y., Xin, Y., & Zhou, J. (2019). 15-epi-lipoxin A4 inhibits TNF-α-induced tissue factor expression via the PI3K/AKT/NF-κB axis in human umbilical vein endothelial cells. Biomedicine & Pharmacotherapy, 117, 109099. View Source